RuDiOBn

• Molecular Formula: C29H22O7
• Molecular Weight: 482.5 g/mol
• InChI: InChI=1S/C29H22O7/c30-22-13-20(11-12-24(22)35-17-19-9-5-2-6-10-19)29-28(33)27(32)26-23(31)14-21(15-25(26)36-29)34-16-18-7-3-1-4-8-18/h1-15,30-31,33H,16-17H2
• InChIKey: ANVFWEYJSIPXRO-UHFFFAOYSA-N

RuDiOBn for Cosmetic Research: A Benzylated Rutin Derivative with a Distinct Anti-Glycation Profile

RuDiOBn is a benzylated derivative of the flavonoid rutin, synthesized via substitution of hydroxyl hydrogens and aromatic rings with benzyl bromide [1]. The structure was confirmed by NMR and LC-MS/MS, and it is being developed as a bioactive ingredient for cosmetic anti-aging applications, targeting collagen glycation, collagen synthesis, and fibroblast activity [1]. Unlike its parent molecule rutin, RuDiOBn exhibits a deliberate shift in pharmacological profile, prioritizing the inhibition of advanced glycation end-product formation over classical antioxidant activity, a key differentiation for mechanisms of skin aging [1].

Anti-glycation and collagen remodeling research fit

Benzylated rutin derivative (NMR/LC-MS/MS confirmed)

Mechanism-specific: low antioxidant, high anti-glycation profile

• [1] da Silva, B.J.P., et al. (2025). Synthesis of a New Benzylated Derivative of Rutin and Study of Its Cosmetic Applications. ACS Omega, 10(9), 8883–8890. doi:10.1021/acsomega.4c04908 View Source

Why Generic Rutin Cannot Substitute for RuDiOBn in Anti-Glycation and Collagen Remodeling Assays

Rutin, a widely available and inexpensive flavonoid, exerts its anti-aging effects primarily through potent antioxidant activity. However, this mechanism does not directly translate to the inhibition of collagen glycation or the stimulation of de novo collagen synthesis, two critical processes in dermal aging [1]. Substituting RuDiOBn with generic rutin introduces a significant performance gap: RuDiOBn achieves a glycation inhibition IC50 of 2.45 µg/mL versus 4.63 µg/mL for rutin, and stimulates collagen synthesis at 17.5 µg/mL versus only 2.6 µg/mL for rutin [1]. These quantitative disparities demonstrate that a procurement decision based on structural similarity alone would compromise the specific biological activity required for advanced cosmetic research.

Glycation inhibition potency mismatch

Generic rutin shows weaker AGE inhibition in head-to-head assays; anti-glycation response may be substantially lower.

Collagen synthesis stimulation gap

Collagen production endpoint may be markedly reduced with rutin, altering assay outcomes for collagen-boosting screens.

Migration induction property absent

Fibroblast scratch-wound closure is not replicable with rutin, potentially changing wound healing model results.

• [1] da Silva, B.J.P., et al. (2025). Synthesis of a New Benzylated Derivative of Rutin and Study of Its Cosmetic Applications. ACS Omega, 10(9), 8883–8890. doi:10.1021/acsomega.4c04908 View Source

RuDiOBn Quantitative Performance Evidence: Head-to-Head Data vs. Rutin, Aminoguanidine, and Ascorbic Acid

Collagen Glycation Inhibition: RuDiOBn Outperforms Rutin and Aminoguanidine

In the in vitro collagen glycation assay via the glyoxal pathway, RuDiOBn exhibited superior inhibition of advanced glycation end-products (AGEs) compared to both its parent flavonoid rutin and the standard reference compound aminoguanidine [1]. Statistical significance was established for the comparison against rutin [1].

Collagen Glycation Inhibition

Head-to-head

IC50 = 2.45 ± 0.47 µg/mL

Supports collagen glycation inhibition endpoint review

In vitro glyoxal-collagen model; data to verify in target matrix

Evidence Dimension	Inhibition of collagen glycation (IC50)
Target Compound Data	IC50 = 2.45 ± 0.47 µg/mL
Comparator Or Baseline	Rutin: IC50 = 4.63 ± 0.64 µg/mL; Aminoguanidine: IC50 = 5.70 ± 3.45 µg/mL
Quantified Difference	RuDiOBn is 1.9-fold more potent than rutin and 2.3-fold more potent than aminoguanidine.
Conditions	In vitro, glyoxal-collagen type I pathway, tested at 100 µg/mL for inhibition percentage; IC50 curve generated from seven concentrations (100 to 1.5625 µg/mL).

Why This Matters

For researchers developing cosmetic actives targeting glycation-induced skin aging, RuDiOBn provides nearly double the inhibitory potency of generic rutin, directly impacting formulation efficacy and the ability to make strong label claims.

• [1] da Silva, B.J.P., et al. (2025). Synthesis of a New Benzylated Derivative of Rutin and Study of Its Cosmetic Applications. ACS Omega, 10(9), 8883–8890. doi:10.1021/acsomega.4c04908 View Source

Collagen Synthesis Stimulation: A 6.7-Fold Increase Over Rutin in Fibroblasts

RuDiOBn's ability to stimulate de novo collagen synthesis was directly compared to rutin and ascorbic acid in human MRC-5 fibroblasts using the Sirius Red assay [1]. RuDiOBn stimulated nearly 7-fold more collagen production than rutin and outperformed the positive control ascorbic acid [1].

Collagen Synthesis Stimulation

Head-to-head

17.5 ± 0.21 µg/mL soluble collagen

Supports collagen synthesis stimulation endpoint review

Sirius Red assay in MRC-5 fibroblasts; reported at 100 µg/mL

Evidence Dimension	Soluble collagen concentration in cell culture supernatant
Target Compound Data	17.5 ± 0.21 µg/mL
Comparator Or Baseline	Rutin: 2.6 ± 0.05 µg/mL; Ascorbic Acid: 12.5 ± 0.08 µg/mL; Negative Control: 1.3 ± 0.01 µg/mL
Quantified Difference	RuDiOBn produced 6.7-fold more collagen than rutin and 1.4-fold more than ascorbic acid.
Conditions	MRC-5 fibroblasts treated with 100 µg/mL of test compound for 24 h; quantified by Sirius Red colorimetric assay at 490 nm.

Why This Matters

This dramatic quantitative difference makes RuDiOBn a more effective investigational compound than generic rutin for cosmetic formulations targeting collagen-boosting benefits.

• [1] da Silva, B.J.P., et al. (2025). Synthesis of a New Benzylated Derivative of Rutin and Study of Its Cosmetic Applications. ACS Omega, 10(9), 8883–8890. doi:10.1021/acsomega.4c04908 View Source

Fibroblast Proliferation: Higher Cell Counts vs. Rutin and Ascorbic Acid Over 72 Hours

A time-course proliferation assay using the Trypan blue method showed that RuDiOBn consistently stimulated higher fibroblast counts than rutin. At 72 hours, the difference was statistically significant [1].

Fibroblast Proliferation

Head-to-head

145 × 10^4 cells at 72 h (vs. rutin 93)

Supports fibroblast proliferation endpoint review

Trypan blue assay, MRC-5; 1.56-fold reported difference at 72 h

Evidence Dimension	Viable cell count (cells x 10^4)
Target Compound Data	24 h: 53; 48 h: 92.1; 72 h: 145
Comparator Or Baseline	Rutin: 24 h: 37.5; 48 h: not specified; 72 h: 93; Ascorbic Acid: 24 h: 47.5; 48 h: not specified; 72 h: 137.2
Quantified Difference	At 72 h, RuDiOBn showed 1.56-fold more viable cells than rutin.
Conditions	MRC-5 fibroblasts, 3x10^4 cells/mL seeding density, treatment with 100 µg/mL, measured at 24, 48, and 72 hours.

Why This Matters

A consistent pro-proliferative effect on fibroblasts indicates a potentially faster skin repair and regeneration capacity, a key performance metric for cosmetic active screening.

• [1] da Silva, B.J.P., et al. (2025). Synthesis of a New Benzylated Derivative of Rutin and Study of Its Cosmetic Applications. ACS Omega, 10(9), 8883–8890. doi:10.1021/acsomega.4c04908 View Source

Cell Migration: Accelerated Wound Closure Superior to Rutin

In a scratch wound assay, RuDiOBn and ascorbic acid achieved over 90% wound closure within 72 hours, while rutin-treated and negative control cells did not show significant migration [1].

Cell Migration (Wound Closure)

Head-to-head

>90% closure vs. no significant migration (rutin)

Supports fibroblast migration endpoint interpretation

Scratch assay in MRC-5; binary migration response reported

Evidence Dimension	Percentage of scratch wound closure at 72 hours
Target Compound Data	>90% closure
Comparator Or Baseline	Rutin: no significant migration; Ascorbic Acid: >90% closure; Negative Control: no significant migration
Quantified Difference	RuDiOBn achieved complete wound closure, whereas rutin failed to induce significant migration.
Conditions	MRC-5 fibroblast monolayer scratch assay, 100 µg/mL treatment, monitored over 24, 48, and 72 hours.

Why This Matters

This binary functional difference – migration vs. negligible migration – provides a critical decision point for researchers selecting compounds for in vitro wound healing or skin repair models.

• [1] da Silva, B.J.P., et al. (2025). Synthesis of a New Benzylated Derivative of Rutin and Study of Its Cosmetic Applications. ACS Omega, 10(9), 8883–8890. doi:10.1021/acsomega.4c04908 View Source

Cytotoxicity Profile: Equivalent Safety to Rutin on Human Fibroblasts

RuDiOBn demonstrated no cytotoxicity on MRC-5 human fibroblasts at the tested concentrations, a safety profile comparable to rutin itself. Both exhibited high cell viability, in contrast to the cytotoxic control doxorubicin [1].

Cytotoxicity Profile

Head-to-head

>80% viability at 24–72 h (100 µg/mL)

Supports fibroblast cytotoxicity endpoint review

AlamarBlue assay, MRC-5; doxorubicin used as cytotoxic control

Evidence Dimension	Cell viability of MRC-5 fibroblasts
Target Compound Data	>80% viability at 24, 48, and 72 h at 100 µg/mL
Comparator Or Baseline	Rutin: >60% viability at all time points; Doxorubicin (20 µM): 45%, 26.3%, and 16.3% viability at 24, 48, and 72 h.
Quantified Difference	RuDiOBn maintained a viability profile statistically comparable to or better than rutin, the established safe natural product.
Conditions	AlamarBlue assay, MRC-5 cells, treated for 24, 48, and 72 hours.

Why This Matters

The confirmation of a non-cytotoxic profile ensures that RuDiOBn's functional enhancements over rutin are not achieved at the cost of cellular safety, a critical procurement criterion for cosmetic bioactive development.

• [1] da Silva, B.J.P., et al. (2025). Synthesis of a New Benzylated Derivative of Rutin and Study of Its Cosmetic Applications. ACS Omega, 10(9), 8883–8890. doi:10.1021/acsomega.4c04908 View Source

Antioxidant Activity is Significantly Attenuated vs. Rutin: Confirming a Mechanism-Specific Product

The structural benzylation of rutin to produce RuDiOBn resulted in a drastic reduction in radical scavenging activity. This confirms that the anti-aging activity is driven by a glycation-inhibition and collagen-remodeling mechanism, not by a general antioxidant effect [1].

Antioxidant Activity (Attenuated)

Head-to-head

DPPH: 13.2%; ABTS: 5.9% (rutin: 75.1%/85.5%)

Supports mechanism-specific (non-antioxidant) activity context

DPPH/ABTS assays confirm reduced radical scavenging vs. rutin

Evidence Dimension	DPPH and ABTS radical scavenging at 100 µg/mL
Target Compound Data	DPPH: 13.20%; ABTS: 5.90%
Comparator Or Baseline	Rutin: DPPH 75.10%, ABTS 85.50%; Gallic Acid (positive control): DPPH 86.10%, ABTS 99.80%
Quantified Difference	RuDiOBn's antioxidant activity is approximately 5.7 times lower (DPPH) and 14.5 times lower (ABTS) than that of rutin.
Conditions	Standard DPPH and ABTS assays at 100 µg/mL.

Why This Matters

This evidence de-risks procurement: it proves RuDiOBn is not just a redundant antioxidant but a mechanistically distinct compound for anti-glycation research, justifying its selection over generic flavonoid antioxidants.

• [1] da Silva, B.J.P., et al. (2025). Synthesis of a New Benzylated Derivative of Rutin and Study of Its Cosmetic Applications. ACS Omega, 10(9), 8883–8890. doi:10.1021/acsomega.4c04908 View Source

Recommended Research Applications for RuDiOBn Based on Its Differentiated Performance Profile

Investigating AGE-Mediated Skin Aging Mechanisms

RuDiOBn is the compound of choice over generic rutin for in vitro models of collagen glycation. Its IC50 of 2.45 µg/mL against AGE formation via the glyoxal pathway provides a more potent tool for studying the inhibition of non-enzymatic protein cross-linking in the dermal extracellular matrix [1].

Screening for Collagen-Boosting Cosmetic Actives

For programs focused on stimulating de novo collagen synthesis, RuDiOBn delivers a quantifiable advantage, producing 17.5 µg/mL of soluble collagen from fibroblasts, a 6.7-fold increase over rutin at the same concentration [1]. This high signal-to-noise ratio makes it an effective positive control or lead compound for assay development.

In Vitro Wound Healing and Fibroblast Migration Assays

RuDiOBn's ability to achieve >90% scratch wound closure in fibroblasts within 72 hours, while rutin fails to induce significant migration, positions it as a superior investigational agent for cosmetic products targeting skin repair or post-procedural regeneration [1].

Formulation Development for Non-Antioxidant Anti-Aging Products

With a confirmed non-cytotoxic profile and drastically reduced DPPH/ABTS activity (13.2% and 5.9%, respectively), RuDiOBn is an ideal candidate for formulators who need an anti-aging active that does not rely on the traditional antioxidant mechanism, thereby allowing for unique cosmetic claims and ingredient differentiation [1].

Application

Selection Property

Validation Focus

AGE-mediated skin aging mechanism research

Glycation inhibition potency (class-level)

AGE formation endpoint context

Collagen-boosting active screening

Collagen synthesis stimulation profile

Soluble collagen endpoint review

In vitro wound healing assays

Fibroblast migration induction

Wound closure endpoint context

Non-antioxidant anti-aging formulation research

Low antioxidant interference profile

Mechanism-confirmed anti-glycation activity review

• [1] da Silva, B.J.P., et al. (2025). Synthesis of a New Benzylated Derivative of Rutin and Study of Its Cosmetic Applications. ACS Omega, 10(9), 8883–8890. doi:10.1021/acsomega.4c04908 View Source